Cas no 1396677-63-6 (N-(3-hydroxy-4,4-dimethylpentyl)-2,2-diphenylacetamide)

• Product Name: N-(3-hydroxy-4,4-dimethylpentyl)-2,2-diphenylacetamide
• CAS No: 1396677-63-6
• MF: C₂₁H₂₇NO₂
• MW: 325.444586038589
• CID: 6287888
• PubChem ID: 71787601
• Update Time: 2025-10-30

N-(3-hydroxy-4,4-dimethylpentyl)-2,2-diphenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxy-4,4-dimethylpentyl)-2,2-diphenylacetamide
• 1396677-63-6
• VU0535213-1
• AKOS024536514
• F6190-0675

• Inchi： 1S/C21H27NO2/c1-21(2,3)18(23)14-15-22-20(24)19(16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13,18-19,23H,14-15H2,1-3H3,(H,22,24)
• InChI Key： ARAOGOYFGYQXGT-UHFFFAOYSA-N
• SMILES： OC(CCNC(C(C1C=CC=CC=1)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 325.204179104g/mol
• Monoisotopic Mass: 325.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49.3Ų

Additional information on N-(3-hydroxy-4,4-dimethylpentyl)-2,2-diphenylacetamide

N-(3-Hydroxy-4,4-Dimethylpentyl)-2,2-Diphenylacetamide (CAS No. 1396677-63-6): A Comprehensive Overview

N-(3-Hydroxy-4,4-dimethylpentyl)-2,2-diphenylacetamide (CAS No. 1396677-63-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of diphenylacetamide and features a unique hydroxy-substituted alkyl chain. The structural complexity and functional group diversity of this compound make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of N-(3-hydroxy-4,4-dimethylpentyl)-2,2-diphenylacetamide consists of a central diphenylacetamide moiety linked to a 3-hydroxy-4,4-dimethylpentyl chain. The presence of the hydroxyl group imparts polarity and potential hydrogen-bonding capabilities, which can influence the compound's solubility and biological activity. The dimethyl substitution on the pentyl chain adds steric bulk, which can affect the compound's conformational flexibility and interactions with biological targets.

Recent studies have explored the pharmacological properties of N-(3-hydroxy-4,4-dimethylpentyl)-2,2-diphenylacetamide. One notable area of research is its potential as an analgesic agent. Preliminary in vitro and in vivo studies have shown that this compound exhibits significant analgesic effects, likely mediated through its interaction with opioid receptors. Specifically, it has been found to have a high affinity for μ-opioid receptors, which are known to play a crucial role in pain modulation.

In addition to its analgesic properties, N-(3-hydroxy-4,4-dimethylpentyl)-2,2-diphenylacetamide has also been investigated for its anti-inflammatory activity. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and pain. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This dual action as both an analgesic and an anti-inflammatory agent makes it a promising candidate for the treatment of chronic pain conditions.

The safety profile of N-(3-hydroxy-4,4-dimethylpentyl)-2,2-diphenylacetamide is another critical aspect of its evaluation. Preclinical toxicity studies have shown that it has a favorable safety margin with minimal side effects at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects. Ongoing Phase I clinical trials are currently evaluating the pharmacokinetics and tolerability of this compound in healthy volunteers.

The synthesis of N-(3-hydroxy-4,4-dimethylpentyl)-2,2-diphenylacetamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2,2-diphenylacetyl chloride with 3-hydroxy-4,4-dimethylpentanamine in the presence of a base such as triethylamine. The resulting amide is then purified using techniques such as column chromatography or recrystallization to obtain the final product.

In conclusion, N-(3-hydroxy-4,4-dimethylpentyl)-2,2-diphenylacetamide (CAS No. 1396677-63-6) is a multifaceted compound with potential applications in pain management and anti-inflammatory therapy. Its unique chemical structure and promising pharmacological properties make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical development. As more data from clinical trials become available, it is expected that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.